N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C15H14N6O2S2/c1-2-24-15-19-18-14(25-15)17-12(22)9-21-13(23)4-3-11(20-21)10-5-7-16-8-6-10/h3-8H,2,9H2,1H3,(H,17,18,22)
• InChI Key: CALRNEPSEIIAGM-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=NC=C3
• Molecular Formula: C15H14N6O2S2
• Molecular Weight: 374.4 g/mol

Description

N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C15H14N6O2S2 and its molecular weight is 374.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Several studies have focused on synthesizing derivatives incorporating the thiadiazole moiety, aiming to explore their chemical properties and potential applications. For instance, Fadda et al. (2017) developed innovative heterocycles integrating a thiadiazole moiety, investigating their insecticidal properties against the cotton leafworm, Spodoptera littoralis. This research highlights the compound's utility in developing new insecticidal agents (Fadda, Salam, Tawfik, Anwar, & Etman, 2017). Similarly, El‐Sayed et al. (2008) focused on synthesizing mono- and bicyclic heterocyclic derivatives containing 1,2,4-triazole, 1,3,4-thia-, and -oxadiazole rings, contributing to the field of medicinal chemistry by providing a foundation for further pharmacological studies (El‐Sayed, Hegab, Tolan, & Abdel-Rahman, 2008).

Antimicrobial and Anticancer Properties

Research into the biological activities of derivatives has also been a significant area of interest. For instance, the synthesis and evaluation of certain N-substituted-2-amino-1,3,4-thiadiazoles for their potential anticancer properties have been explored, suggesting that these derivatives could serve as promising leads for developing new anticancer agents. Gomha et al. (2015) synthesized arylazothiazoles and 1,3,4-thiadiazoles using a novel copolymer catalyst, demonstrating their anticancer activity against colon and liver carcinoma cell lines, thereby highlighting the therapeutic potential of these compounds (Gomha, Riyadh, Mahmmoud, & Elaasser, 2015).

Applications in Material Science

Beyond biological applications, derivatives of the compound have been evaluated for their utility in material science, such as their role in base oil improvement. Nessim (2017) explored the synthesis of Pyridazinone derivatives to test as antioxidants for local base oil, demonstrating their effectiveness in improving base oil's oxidative stability (Nessim, 2017).